1-(1-cyclopentylpiperidin-4-yl)-N-[[5-(methoxymethyl)furan-2-yl]methyl]-N-(pyridin-3-ylmethyl)methanamine

• IUPAC Name: 1-(1-cyclopentylpiperidin-4-yl)-N-[[5-(methoxymethyl)furan-2-yl]methyl]-N-(pyridin-3-ylmethyl)methanamine
• InChI: InChI=1S/C24H35N3O2/c1-28-19-24-9-8-23(29-24)18-26(17-21-5-4-12-25-15-21)16-20-10-13-27(14-11-20)22-6-2-3-7-22/h4-5,8-9,12,15,20,22H,2-3,6-7,10-11,13-14,16-19H2,1H3
• InChI Key: QAIVJQXCCLWGEH-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(O1)CN(CC2CCN(CC2)C3CCCC3)CC4=CN=CC=C4
• Molecular Formula: C24H35N3O2
• Molecular Weight: 397.6 g/mol

Description

1-(1-cyclopentylpiperidin-4-yl)-N-[[5-(methoxymethyl)furan-2-yl]methyl]-N-(pyridin-3-ylmethyl)methanamine is a complex organic compound with potential applications in various fields of scientific research. This compound features a piperidine ring, a furan ring, and a pyridine ring, making it a unique structure for studying chemical reactions and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the synthetic routes for large-scale production, ensuring high yield and purity. This would include the use of efficient catalysts, controlled reaction conditions, and purification techniques such as chromatography .

Chemical Reactions Analysis

Types of Reactions

1-(1-cyclopentylpiperidin-4-yl)-N-[[5-(methoxymethyl)furan-2-yl]methyl]-N-(pyridin-3-ylmethyl)methanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: Substitution reactions can replace specific atoms or groups within the molecule with different ones

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction could produce alcohols or amines .

Scientific Research Applications

1-(1-cyclopentylpiperidin-4-yl)-N-[[5-(methoxymethyl)furan-2-yl]methyl]-N-(pyridin-3-ylmethyl)methanamine has several scientific research applications, including:

Chemistry: Studying its reactivity and potential as a building block for more complex molecules.

Biology: Investigating its interactions with biological molecules and potential as a drug candidate.

Medicine: Exploring its therapeutic potential for various diseases.

Industry: Utilizing its unique structure for the development of new materials or chemical processes

Mechanism of Action

The mechanism of action of 1-(1-cyclopentylpiperidin-4-yl)-N-[[5-(methoxymethyl)furan-2-yl]methyl]-N-(pyridin-3-ylmethyl)methanamine involves its interaction with specific molecular targets and pathways. These interactions can modulate biological processes, leading to potential therapeutic effects. Detailed studies on its mechanism of action are necessary to fully understand its effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine, furan, and pyridine derivatives, such as:

• 1-(1-cyclopentylpiperidin-4-yl)-N-[[5-(methoxymethyl)furan-2-yl]methyl]-N-(pyridin-2-ylmethyl)methanamine
• 1-(1-cyclopentylpiperidin-4-yl)-N-[[5-(methoxymethyl)furan-2-yl]methyl]-N-(pyridin-4-ylmethyl)methanamine .

Uniqueness

The uniqueness of 1-(1-cyclopentylpiperidin-4-yl)-N-[[5-(methoxymethyl)furan-2-yl]methyl]-N-(pyridin-3-ylmethyl)methanamine lies in its specific combination of functional groups and rings, which confer distinct chemical and biological properties.